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Compound of Interest

Compound Name: Cyclohexanecarbohydrazide

Cat. No.: B1361583

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for Cyclohexanecarbohydrazide. Adherence to
these guidelines is critical to mitigate risks and ensure a safe laboratory environment.

Chemical Identifier:

Name: Cyclohexanecarbohydrazide

CAS Number: 38941-47-8

Molecular Formula: C7H1aN20

Molecular Weight: 142.20 g/mol [1]

Hazard Identification and GHS Classification

Cyclohexanecarbohydrazide is classified as a hazardous substance. The primary hazards
identified are:

 Skin Irritation (Category 2): Causes skin irritation.[1]

o Serious Eye Damage/Irritation (Category 1/2): Causes serious eye damage or irritation.[1]
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o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.[1]

GHS Pictograms:
Danger

Hazard Statements:

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin
contact, and eye contact. The following table summarizes the required PPE for handling
Cyclohexanecarbohydrazide.
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Body Part Required PPE Material/Standard Specification
Inspected before each
Chemical-resistant o use and changed
Hands Nitrile or Neoprene ] )
gloves immediately upon
contamination.
Goggles must be worn
at all times. A face
Safety goggles and ) shield is required
Eyes/Face ) ANSI Z87.1 compliant ) )
face shield when there is a risk of
splashes or aerosol
generation.
Must be fully buttoned
Body Laboratory coat Flame-resistant with sleeves rolled

down.

NIOSH-approved

Respiratory respirator

N95 or higher

Required when
working outside of a
certified chemical
fume hood or when
aerosols may be

generated.

Operational Plan: Step-by-Step Handling Procedure

All handling of Cyclohexanecarbohydrazide must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

e Preparation:

o Ensure the chemical fume hood is functioning correctly.

[¢]

[¢]

o

Gather all necessary equipment and reagents before starting.
Don the required PPE as detailed in the table above.

Have an emergency spill kit readily accessible.
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e Handling:

o

Handle Cyclohexanecarbohydrazide as a solid to minimize dust generation.

[¢]

If weighing the compound, do so within the fume hood on a tared weigh boat.

[¢]

When preparing solutions, add the solid slowly to the solvent to avoid splashing.

[e]

Keep containers of Cyclohexanecarbohydrazide tightly closed when not in use.
e Post-Handling:
o Decontaminate all surfaces and equipment that came into contact with the chemical.

o Remove PPE in the correct order to avoid self-contamination (gloves first, then face
shield/goggles, then lab coat).

o Wash hands thoroughly with soap and water after removing gloves.

Handling (in Fume Hood)

Preparation
Verify Fume Hood Gather Materials. Don PPE LEUELITIPRRE S Weigh Compount d Prepare Solution Keep Container Closed gi

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for safely handling
Cyclohexanecarbohydrazide.

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately remove contaminated clothing.
_ Flush the affected area with copious amounts of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Disposal Plan

All waste containing Cyclohexanecarbohydrazide must be treated as hazardous waste.
+ Waste Segregation:

o Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a
dedicated, clearly labeled hazardous waste container.

o Collect all liquid waste (e.g., unused solutions) in a separate, clearly labeled hazardous
waste container.

e Labeling:

o All waste containers must be labeled with "Hazardous Waste" and the full chemical name:
"Cyclohexanecarbohydrazide".

o Include the date the waste was first added to the container.

e Storage:
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o Store waste containers in a designated, secure area away from incompatible materials.

o Ensure containers are tightly sealed.

e Disposal:

o Arrange for the disposal of hazardous waste through a licensed and certified chemical
waste disposal company.

o Follow all local, state, and federal regulations for hazardous waste disposal.
Generate Waste

Segregate Solid & Liquid Waste

'

Label Containers
(Hazardous Waste, Chemical Name, Date)

i

Store in Designated Area

Arrange Professional Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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